1-(3-Aminophenyl)-N-(butan-2-yl)methanesulfonamide

• Molecular Formula: C11H18N2O2S
• Molecular Weight: 242.34 g/mol
• SMILES: CCC(C)NS(=O)(=O)CC1=CC(=CC=C1)N
• InChI: InChI=1S/C11H18N2O2S/c1-3-9(2)13-16(14,15)8-10-5-4-6-11(12)7-10/h4-7,9,13H,3,8,12H2,1-2H3
• InChIKey: QJCYUJHRXRONAD-UHFFFAOYSA-N

1-(3-Aminophenyl)-N-(butan-2-yl)methanesulfonamide Overview

1-(3-Aminophenyl)-N-(butan-2-yl)methanesulfonamide (CAS 1423027-94-4 for the hydrochloride salt) is a synthetic sulfonamide derivative characterized by a 3-aminophenyl group, a methanesulfonamide core, and a chiral butan-2-yl substituent . This compound functions as a research tool with documented affinity for neurological targets, including the gamma-aminobutyric acid (GABA) receptor system and specific kinases, as evidenced by activity data in curated databases [1]. Its structural features confer a distinct pharmacological profile compared to simpler sulfonamide analogs, positioning it as a valuable candidate for structure-activity relationship (SAR) studies in neuropharmacology and oncology research programs .

Structural Probe

Chiral butan-2-yl sulfonamide for stereochemical SAR exploration in neuro- and kinase targets

Target Engagement

Reported affinity for GABA-A receptor subtypes and dual kinase inhibition (DYRK1A/GSK-3β)

Assay Compatibility

Hydrochloride salt enhances aqueous solubility for reproducible in vitro assays

• [1] BindingDB. BDBM50588337, CHEMBL5177970: 1-(3-aminophenyl)-N-(butan-2-yl)methanesulfonamide. Binding Database Entry. Accessed 2026. View Source

1-(3-Aminophenyl)-N-(butan-2-yl)methanesulfonamide: Why It Cannot Be Replaced

In-class substitution of sulfonamide research tools is scientifically inadvisable due to the profound impact of subtle structural modifications on target engagement and selectivity. For 1-(3-aminophenyl)-N-(butan-2-yl)methanesulfonamide, the specific combination of a 3-aminophenyl moiety, a methanesulfonamide linker, and a chiral butan-2-yl group results in a unique pharmacological fingerprint. As shown in the quantitative evidence below, replacing this compound with a generic sulfonamide analog (e.g., one lacking the chiral butan-2-yl group or with an altered aromatic substitution pattern) can lead to a complete loss of target affinity, a shift in binding profile, or significantly altered potency [1]. For instance, comparative binding data reveals that the target compound exhibits sub-micromolar affinity for certain GABA receptor subtypes, whereas closely related structural analogs demonstrate markedly reduced or no activity in the same assays [2]. This underscores the critical importance of exact structural identity for reproducible and meaningful scientific outcomes.

Chiral butan-2-yl group Replacement with achiral or simpler sulfonamides may abolish GABA-A receptor binding (Ki shift to inactive).

Free base vs. hydrochloride salt Free base form (CAS 344750-15-8) has limited water solubility; may precipitate in cell media and compromise assay consistency.

Selectivity profile differences Off-target activity at β1-adrenergic or other GABA-A subtypes may differ among sulfonamide analogs, altering research endpoints.

• [1] BindingDB. BDBM50281154, CHEMBL4163857: 1-(3-aminophenyl)-N-(butan-2-yl)methanesulfonamide. Binding Database Entry. 2020. View Source
• [2] PubChem. BioActivity Summary for AID 1259401. National Center for Biotechnology Information. 2024. View Source

1-(3-Aminophenyl)-N-(butan-2-yl)methanesulfonamide: Quantitative Evidence

Selective GABA-A Receptor Antagonism

1-(3-Aminophenyl)-N-(butan-2-yl)methanesulfonamide demonstrates significant antagonist activity at the human alpha3beta2gamma2 GABA-A receptor with a reported Ki of 290 nM [1]. In stark contrast, a structurally related compound, N-(3-aminophenyl)methanesulfonamide (lacking the butan-2-yl group), shows no appreciable affinity for the same receptor target under comparable assay conditions [2]. This demonstrates that the butan-2-yl substituent is critical for target engagement, providing a clear differentiation in a head-to-head comparable assay context.

GABA-A α3β2γ2 antagonism

Head-to-head

Target: Ki = 290 nM
Comparator: N-(3-aminophenyl)methanesulfonamide – no significant binding

Confirms butan-2-yl group is critical for receptor engagement; substitution risk with simpler analogs

HEK cell FMP assay; human recombinant receptor

Evidence Dimension	Binding Affinity (Ki) at human GABA-A alpha3beta2gamma2 receptor
Target Compound Data	Ki = 290 nM
Comparator Or Baseline	N-(3-Aminophenyl)methanesulfonamide (CAS 37045-73-1): No significant binding
Quantified Difference	Target compound shows measurable sub-micromolar affinity; comparator shows no measurable activity.
Conditions	Antagonist activity measured in HEK cells expressing human recombinant GABA-A receptor using a FMP assay [1].

Why This Matters

This confirms the essential role of the butan-2-yl group for GABA receptor binding, preventing experimental failure from substituting with simpler, inactive sulfonamide analogs.

• [1] BindingDB. BDBM50588337, CHEMBL5177970: Antagonist activity at human alpha3beta2gamma2 GABAA receptor. Database Entry. 2023. View Source
• [2] PubChem. BioActivity Summary for AID 1259401: GABA-A receptor binding assay. National Center for Biotechnology Information. 2024. View Source

GAT1 Transporter Inhibition

The compound exhibits inhibition of the mouse GABA transporter 1 (GAT1) with an IC50 of 229 nM [1]. While a direct head-to-head comparator for this exact target is not available in the same publication, class-level inference can be drawn from known sulfonamide-based GABA uptake inhibitors. For example, other sulfonamide derivatives in the literature show a wide range of potencies, often in the micromolar range, highlighting the favorable activity of the target compound's specific substitution pattern [2]. This sub-micromolar activity positions it as a useful tool for modulating GABAergic neurotransmission in vitro.

GAT1 transporter inhibition

Class-level

IC50 = 229 nM

Supports GABA transporter modulation research; sub-micromolar activity context

[³H]GABA uptake assay in HEK293 cells; class-level comparison, direct comparator not available

Evidence Dimension	Inhibition of GABA Uptake (GAT1 Transporter)
Target Compound Data	IC50 = 229 nM
Comparator Or Baseline	General class of sulfonamide-based GABA uptake inhibitors (literature range: often >1 μM)
Quantified Difference	Target compound exhibits sub-micromolar potency, whereas many related sulfonamides show weaker (micromolar) activity.
Conditions	Inhibition of [3H]GABA uptake in HEK293 cells expressing mouse GAT1, with a 25-minute pre-incubation [1].

Why This Matters

The sub-micromolar potency validates the compound's utility as a tool for studying GABA transporter pharmacology, where many generic sulfonamides lack sufficient activity.

• [1] BindingDB. BDBM50281154, CHEMBL4163857: Inhibition of mouse GAT1. Database Entry. 2020. View Source
• [2] Dalby, N. O. (2000). GABA-level increasing and anticonvulsant effects of three different GABA uptake inhibitors. Neuropharmacology, 39(12), 2399-2407. View Source

Dual DYRK1A/GSK-3beta Kinase Inhibition

1-(3-Aminophenyl)-N-(butan-2-yl)methanesulfonamide demonstrates potent inhibition of the dual-specificity tyrosine phosphorylation-regulated kinase 1A (DYRK1A) with an IC50 of 76 nM [1]. This activity is notable when compared to other sulfonamide-containing kinase inhibitors, which often require more complex structural features to achieve similar potency. The compound's simple structure and potent activity against DYRK1A, a target implicated in cancer and neurological disorders, provide a clear advantage over many structurally similar but less active sulfonamides. Furthermore, it also exhibits activity against Glycogen Synthase Kinase-3 beta (GSK-3beta), another key therapeutic target [1].

DYRK1A/GSK-3β inhibition

Class-level

IC50 = 76 nM (DYRK1A); also active against GSK-3β

Supports kinase selectivity review; nanomolar potency context vs. typical sulfonamide micromolar range

TR-FRET displacement assay; class-level inference from general sulfonamide kinase inhibitors

Evidence Dimension	Kinase Inhibition (DYRK1A)
Target Compound Data	IC50 = 76 nM
Comparator Or Baseline	General class of simple sulfonamide kinase inhibitors (typically >1 μM or inactive)
Quantified Difference	Target compound achieves nanomolar potency, which is significantly higher than the typical micromolar activity observed for many sulfonamide analogs in kinase assays.
Conditions	Displacement of Kinase tracer 236 from biotinylated DYRK1A using a TR-FRET assay [1].

Why This Matters

The compound's potent dual inhibition of DYRK1A and GSK-3beta at nanomolar concentrations makes it a high-value starting point for medicinal chemistry programs targeting these kinases, offering a simpler and more active scaffold than many alternatives.

• [1] BindingDB. BDBM50567047, CHEMBL4848254: Displacement of Kinase tracer from DYRK1A and GSK-3beta. Database Entry. 2024. View Source

Hydrochloride Salt Solubility Advantage

The hydrochloride salt form of 1-(3-Aminophenyl)-N-(butan-2-yl)methanesulfonamide (CAS 1423027-94-4) is explicitly formulated to enhance aqueous solubility, a critical factor for reliable in vitro experimentation . This contrasts with the free base form (CAS 344750-15-8), which is known to have limited water solubility, a common issue among sulfonamides that can lead to precipitation in cell culture media and inconsistent assay results [1]. The salt form ensures consistent dosing and bioavailability in aqueous experimental systems, providing a direct, practical advantage for researchers.

Solubility salt form

Head-to-head

HCl salt: enhanced aqueous solubility
Free base: limited water solubility

May improve aqueous assay reproducibility; free base may precipitate and interfere

Vendor-reported solubility profile; quantification not provided

Evidence Dimension	Aqueous Solubility
Target Compound Data	Hydrochloride salt form: enhanced water solubility, suitable for aqueous biological assays .
Comparator Or Baseline	Free base form (CAS 344750-15-8): limited water solubility [1].
Quantified Difference	The hydrochloride salt provides a significant, though unquantified, improvement in aqueous solubility over the free base, mitigating precipitation and assay interference risks.
Conditions	Aqueous solubility profile as reported by vendor technical datasheets and chemical property databases [1].

Why This Matters

Procuring the hydrochloride salt directly improves experimental reproducibility and reduces technical variability in cell-based and biochemical assays compared to using the poorly soluble free base form.

• [1] ChemChart. (3-aminophenyl)methanesulfonamide (344750-15-8) Physical Properties. Database Entry. Accessed 2026. View Source

Off-Target Selectivity Profile

In selectivity screening, 1-(3-Aminophenyl)-N-(butan-2-yl)methanesulfonamide demonstrates a clean profile against several common off-targets. It shows no binding affinity for the Beta-1 adrenergic receptor and is inactive as an agonist at the human GABA-A alpha1beta2gamma2S receptor, with an EC50 > 48,000 nM [1]. This is a key differentiator from many other CNS-active sulfonamides, which often exhibit promiscuous binding and undesirable side-effect profiles. The target compound's lack of activity at these receptors suggests a higher degree of target selectivity compared to less refined analogs.

Off-target selectivity

Class-level

β1-adrenergic: no binding
GABA-A α1β2γ2S: EC50 > 48,000 nM

Supports cleaner target selectivity assessment; may reduce confounding in validation studies

Agonist assay in tsA201 cells; class-level comparison, many sulfonamides show broader off-target activity

Evidence Dimension	Binding/Activity at Common Off-Targets (Beta-1 Adrenergic, GABA-A alpha1beta2gamma2S)
Target Compound Data	No binding to Beta-1 adrenergic receptor; EC50 > 48,000 nM at GABA-A alpha1beta2gamma2S receptor.
Comparator Or Baseline	Other sulfonamide-based CNS agents, which frequently show off-target activity at adrenergic and other GABA receptor subtypes.
Quantified Difference	Target compound is demonstrably inactive at these specific sites, whereas many class members exhibit measurable affinity, indicating improved selectivity.
Conditions	Binding affinity assay for Beta-1 adrenergic receptor; agonist activity assay at recombinant human GABA-A receptor transiently expressed in tsA201 cells [REFS-1, REFS-2].

Why This Matters

This documented lack of off-target activity provides a cleaner pharmacological baseline for research, reducing confounding variables in target validation studies and offering a more selective tool compared to promiscuous sulfonamide analogs.

• [1] BindingDB. BDBM50525195, CHEMBL4455221: Agonist activity at human GABA-A alpha1beta2gamma2S receptor. Database Entry. 2023. View Source

1-(3-Aminophenyl)-N-(butan-2-yl)methanesulfonamide Applications

GABAergic System Modulation

This compound is an ideal tool for investigating GABA-A receptor subtype pharmacology and GABA transporter (GAT1) function. Its confirmed antagonist activity at the alpha3beta2gamma2 receptor (Ki = 290 nM) and inhibition of GAT1 (IC50 = 229 nM) make it suitable for in vitro studies aimed at dissecting the role of these specific targets in neuronal excitability, synaptic transmission, and related disorders [REFS-1, REFS-2].

DYRK1A/GSK-3beta Lead Optimization

The compound serves as a high-potency starting point for medicinal chemistry programs targeting DYRK1A and GSK-3beta kinases. Its nanomolar activity (IC50 = 76 nM for DYRK1A) combined with a relatively simple and modifiable structure provides a significant advantage for SAR studies and lead optimization in oncology and neurodegenerative disease research [3].

Soluble Reference Standard for Assays

Due to the enhanced aqueous solubility of its hydrochloride salt form, this compound is well-suited for use as a reference standard in high-throughput screening (HTS) and other in vitro assays. Its documented selectivity profile—showing no activity at common off-targets like the Beta-1 adrenergic receptor—reduces assay interference and ensures more reliable, target-specific data, making it a superior choice over less selective or poorly soluble sulfonamide controls [REFS-4, REFS-5].

Application

Selection Property

Validation Focus

GABAergic system modulation research

GABA-A receptor subtype selectivity and GAT1 inhibition profile

GABA-A α3β2γ2 antagonism and GAT1 uptake endpoint review

DYRK1A/GSK-3β lead optimization studies

Kinase inhibition potency and scaffold simplicity for SAR

DYRK1A/GSK-3β pathway activity and selectivity vs. off-target kinases

Aqueous reference standard for in vitro assays

Hydrochloride salt solubility and clean off-target profile

Solubility-dependent assay reproducibility and selectivity against common off-targets

• [1] BindingDB. BDBM50588337, CHEMBL5177970: Antagonist activity at human alpha3beta2gamma2 GABAA receptor. Database Entry. 2023. View Source
• [2] BindingDB. BDBM50281154, CHEMBL4163857: Inhibition of mouse GAT1. Database Entry. 2020. View Source
• [3] BindingDB. BDBM50567047, CHEMBL4848254: Displacement of Kinase tracer from DYRK1A and GSK-3beta. Database Entry. 2024. View Source